2-(Acryloyloxy)ethylbenzoate

• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 2-prop-2-enoyloxyethyl benzoate
• InChI: InChI=1S/C12H12O4/c1-2-11(13)15-8-9-16-12(14)10-6-4-3-5-7-10/h2-7H,1,8-9H2
• InChI Key: UNRDNFBAJALSEY-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCCOC(=O)C1=CC=CC=C1

Description

2-(Acryloyloxy)ethylbenzoate is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500 ml round-bottom flask was initially charged with 51.1 g of hydroxyethyl acrylate in 100 ml of pyridine/toluene (1:1, v/v) together with 0.05 g of 2,6-di-tert-butyl-4-methylphenol at 0° C. and 65.0 g of benzoyl chloride were slowly added dropwise. The mixture was stirred at room temperature until the hydroxyethyl acrylate content had fallen below 0.1%. Thereafter, the mixture was poured onto 0.5 l of ice-water and acidified with 1 N aqueous hydrochloric acid. The aqueous phase was extracted three times with 0.5 l each time of tert-butyl methyl ether. The organic phase was washed with 10% sodium hydrogencarbonate solution, dried over sodium sulfate and filtered. Another 0.05 g of 2,6-di-tert-butyl-4-methylphenol was added and the organic solvents were distilled off. The product was obtained as a colorless oil.